4-{[4-chloro-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid

• IUPAC Name: 4-[(4-chloro-3-morpholin-4-ylsulfonylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C18H17ClN2O6S/c19-15-6-3-13(11-16(15)28(25,26)21-7-9-27-10-8-21)17(22)20-14-4-1-12(2-5-14)18(23)24/h1-6,11H,7-10H2,(H,20,22)(H,23,24)
• InChI Key: HVKXSQRQLRKEGS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)O)Cl
• Molecular Formula: C18H17ClN2O6S
• Molecular Weight: 424.9 g/mol

Description

The compound “4-{[4-chloro-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid” is a complex organic molecule. It contains a benzene ring substituted with a chloro group, a morpholinylsulfonyl group, and a benzoyl amino group.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, including the introduction of various substituents onto the benzene ring. For example, a bromine, a methyl group, and a nitro group can be introduced by bromination with Br2/FeBr3, Friedel–Crafts alkylation with CH3Cl/AlCl3, and nitration with HNO3/H2SO4, respectively. The chloride ion of similar compounds was replaced with one equivalent of morpholine at 70–80 °C in a dioxane/water solvent mixture using sodium carbonate as a base.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. It has a molecular weight of 305.74. The InChI code for this compound is 1S/C11H12ClNO5S/c12-9-2-1-8 (11 (14)15)7-10 (9)19 (16,17)13-3-5-18-6-4-13/h1-2,7H,3-6H2, (H,14,15).

Chemical Reactions Analysis

The chemical reactions involving this compound can be diverse, depending on the conditions and reagents used. For example, it can undergo free radical reactions. The reactions at the benzylic position can be either SN1 or SN2.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is normal.

Safety and Hazards

This compound is classified as a hazard under GHS07. It can cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure if inhaled. It is also harmful to aquatic life. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not releasing it into the environment.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in various fields. For instance, similar compounds have been evaluated for their antimicrobial activity. Additionally, the compound could be further studied for its potential uses in organic synthesis and material science.